Cas no 53312-78-0 (3-Amino-5-chlorobenzonitrile)

• Product Name: 3-Amino-5-chlorobenzonitrile
• CAS No: 53312-78-0
• MF: C₇H₅ClN₂
• MW: 152.581000089645
• MDL: MFCD06797224
• CID: 366184
• PubChem ID: 11030024
• Update Time: 2025-10-30

3-Amino-5-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chlorobenzonitrile
• 3-Amino-5-Chloro-Benzonitrile
• Benzonitrile,3-amino-5-chloro-
• 5-Amino-3-chlorobenzonitrile
• 5-Cyano-3-chloroaniline
• Benzonitrile, 3-amino-5-chloro-
• 3-Chloro-5-cyanoaniline
• 3-Chloro-5-aminobenzonitrile
• KSC494A6F
• JRBVDAQXMNYPHC-UHFFFAOYSA-N
• FCH921226
• CL8180
• OR8559
• TRA0099023
• 3-Amino-5-chlorobenzonitrile, AldrichCPR
• SY011538
• AB0061112
• AX8165394
• V6448
• ST240417
• PS-6080
• MFCD06797224
• AKOS006344483
• CS-W021837
• SCHEMBL934419
• EN300-244601
• A870765
• DTXSID40452463
• 3-AMINO-3-(2-TRIFLUOROMETHOXY-PHENYL)-PROPIONICACID
• 53312-78-0
• DTXCID30403282

• MDL： MFCD06797224
• Inchi： 1S/C7H5ClN2/c8-6-1-5(4-9)2-7(10)3-6/h1-3H,10H2
• InChI Key： JRBVDAQXMNYPHC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=C(C=1)N

Computed Properties

• Exact Mass: 152.01400
• Monoisotopic Mass: 152.014126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.33
• Melting Point: No data available
• Boiling Point: 309℃ at 760 mmHg
• Flash Point: 140.7℃
• Refractive Index: 1.61
• PSA: 49.81000
• LogP: 2.37508
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Amino-5-chlorobenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-Amino-5-chlorobenzonitrile

3-Amino-5-Chlorobenzonitrile: A Comprehensive Overview

3-Amino-5-chlorobenzonitrile, identified by the CAS Registry Number 53312-78-0, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes an amino group (-NH2) at the 3-position and a chlorine atom (-Cl) at the 5-position of a benzonitrile framework. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in various synthetic processes.

The synthesis of 3-amino-5-chlorobenzonitrile typically involves multi-step reactions, often starting from readily available aromatic compounds. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are pivotal in constructing the benzonitrile backbone.

In terms of applications, 3-amino-5-chlorobenzonitrile serves as a versatile building block in organic chemistry. Its amino group allows for nucleophilic substitutions, while the nitrile group can undergo various transformations, such as hydrolysis to carboxylic acids or reductions to amines. These properties make it an ideal precursor for synthesizing complex molecules, including pharmaceutical agents and agrochemicals.

Recent studies have highlighted the potential of 3-amino-5-chlorobenzonitrile in drug discovery. For example, researchers have utilized this compound as an intermediate in the development of novel anti-cancer agents. Its ability to form stable bonds with other functional groups facilitates the creation of bioactive molecules with enhanced pharmacokinetic profiles.

Beyond pharmaceutical applications, 3-amino-5-chlorobenzonitrile has found utility in materials science. Its aromatic structure contributes to high thermal stability, making it suitable for use in advanced polymers and composites. Additionally, its electronic properties render it a candidate for applications in organic electronics, such as semiconductors and conductive polymers.

The environmental impact of 3-amino-5-chlorobenzonitrile has also been a focus of recent research. Studies indicate that while it is not inherently hazardous under normal conditions, improper disposal or exposure can pose risks to aquatic ecosystems. Therefore, sustainable practices are recommended during its production and use to minimize ecological footprint.

In conclusion, 3-amino-5-chlorobenzonitrile, CAS No. 53312-78-0, is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and functional groups make it an invaluable tool in modern organic synthesis. As research continues to uncover new potential uses and improve synthetic methodologies, this compound is poised to play an even greater role in advancing scientific and industrial endeavors.